Cas no 2165452-25-3 ((2R)-2-aminopropane-1-sulfonamide)
(2R)-2-aminopropane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-aminopropane-1-sulfonamide
- EN300-1082500
- SCHEMBL24756672
- 2165452-25-3
-
- Inchi: 1S/C3H10N2O2S/c1-3(4)2-8(5,6)7/h3H,2,4H2,1H3,(H2,5,6,7)/t3-/m1/s1
- InChI Key: GUNGEZIOCUKWHN-GSVOUGTGSA-N
- SMILES: S(C[C@@H](C)N)(N)(=O)=O
Computed Properties
- Exact Mass: 138.04629874g/mol
- Monoisotopic Mass: 138.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 94.6Ų
(2R)-2-aminopropane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1082500-0.05g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 95% | 0.05g |
$912.0 | 2023-10-28 | |
| Enamine | EN300-1082500-0.1g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 95% | 0.1g |
$956.0 | 2023-10-28 | |
| Enamine | EN300-1082500-0.25g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 95% | 0.25g |
$999.0 | 2023-10-28 | |
| Enamine | EN300-1082500-0.5g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 95% | 0.5g |
$1043.0 | 2023-10-28 | |
| Enamine | EN300-1082500-1.0g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 1g |
$1086.0 | 2023-05-26 | ||
| Enamine | EN300-1082500-2.5g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 95% | 2.5g |
$2127.0 | 2023-10-28 | |
| Enamine | EN300-1082500-5.0g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 5g |
$3147.0 | 2023-05-26 | ||
| Enamine | EN300-1082500-10.0g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 10g |
$4667.0 | 2023-05-26 | ||
| Enamine | EN300-1082500-1g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 95% | 1g |
$1086.0 | 2023-10-28 | |
| Enamine | EN300-1082500-5g |
(2R)-2-aminopropane-1-sulfonamide |
2165452-25-3 | 95% | 5g |
$3147.0 | 2023-10-28 |
(2R)-2-aminopropane-1-sulfonamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on (2R)-2-aminopropane-1-sulfonamide
Introduction to (2R)-2-aminopropane-1-sulfonamide (CAS No. 2165452-25-3)
(2R)-2-aminopropane-1-sulfonamide) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. With the CAS number 2165452-25-3, this molecule has garnered attention for its potential applications in drug development and biochemical research. The stereochemistry of the compound, specifically the (2R) configuration, plays a crucial role in its interactions with biological targets, making it a subject of extensive study and interest.
The compound belongs to the class of sulfonamides, which are widely recognized for their versatility in medicinal chemistry. Sulfonamides are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The presence of both an amine group and a sulfonamide moiety in (2R)-2-aminopropane-1-sulfonamide enhances its reactivity and makes it a valuable building block for the development of novel therapeutic agents.
Recent research has highlighted the importance of stereochemistry in drug design, particularly in sulfonamide derivatives. The (2R) configuration of (2R)-2-aminopropane-1-sulfonamide imparts specific spatial and electronic properties that can influence its binding affinity and selectivity towards biological targets. This has led to increased interest in exploring its potential as a lead compound for various therapeutic applications.
In the realm of drug discovery, (2R)-2-aminopropane-1-sulfonamide has been investigated for its potential role in modulating enzyme activity and receptor interactions. Studies have shown that sulfonamides can act as inhibitors or modulators of enzymes such as carbonic anhydrase, dihydrofolate reductase, and various kinases. The unique structure of (2R)-2-aminopropane-1-sulfonamide suggests that it may exhibit similar inhibitory effects, making it a promising candidate for further exploration.
The synthesis of (2R)-2-aminopropane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to ensure the high enantiomeric purity of the compound. These synthetic approaches not only highlight the complexity involved in producing such specialized molecules but also underscore the importance of cutting-edge techniques in pharmaceutical research.
One of the most compelling aspects of (2R)-2-aminopropane-1-sulfonamide is its potential in addressing unmet medical needs. The growing prevalence of drug-resistant pathogens and chronic diseases has necessitated the development of novel therapeutic strategies. Sulfonamides, with their broad spectrum of activity and structural flexibility, offer a rich scaffold for designing new drugs. The specific stereochemistry of (2R)-2-aminopropane-1-sulfonamide may enhance its efficacy by improving target binding and reducing side effects.
Furthermore, computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between (2R)-2-aminopropane-1-sulfonamide and biological targets. These studies provide insights into the compound's binding mechanism and help in optimizing its structure for improved pharmacological properties. The integration of computational tools with experimental data has become a cornerstone in modern drug discovery, enabling researchers to design more effective and targeted therapies.
The pharmaceutical industry continues to invest heavily in research aimed at uncovering new applications for sulfonamide derivatives like (2R)-2-aminopropane-1-sulfonamide. Collaborative efforts between academia and industry are fostering innovation and accelerating the translation of laboratory findings into clinical applications. This synergy is essential for bringing new drugs to market efficiently while ensuring their safety and efficacy.
Future directions in the study of (2R)-2-aminopropane-1-sulfonamide may include exploring its potential as an anti-inflammatory agent, an antimicrobial agent, or a component in combination therapies. The compound's unique structural features make it a versatile platform for drug design, offering opportunities to develop next-generation therapeutics that address complex diseases more effectively.
In conclusion, (2R)-2-aminopropane-1-sulfonamide) (CAS No. 2165452-25-3) represents a significant advancement in pharmaceutical chemistry. Its unique stereochemistry, combined with its sulfonamide functionality, positions it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine and improving patient outcomes worldwide.
2165452-25-3 ((2R)-2-aminopropane-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)